Cas no 2137774-57-1 (1-Propanone, 2-(chloromethyl)-1-(2,7-diazaspiro[3.5]non-2-yl)-2-methyl-)

• Product Name: 1-Propanone, 2-(chloromethyl)-1-(2,7-diazaspiro[3.5]non-2-yl)-2-methyl-
• CAS No: 2137774-57-1
• MF: C₁₂H₂₁ClN₂O
• MW: 244.760942220688
• CID: 5257949
• Update Time: 2025-07-01

1-Propanone, 2-(chloromethyl)-1-(2,7-diazaspiro[3.5]non-2-yl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 2-(chloromethyl)-1-(2,7-diazaspiro[3.5]non-2-yl)-2-methyl-

• Inchi： 1S/C12H21ClN2O/c1-11(2,7-13)10(16)15-8-12(9-15)3-5-14-6-4-12/h14H,3-9H2,1-2H3
• InChI Key： ZHJCTLUGDHXWRV-UHFFFAOYSA-N
• SMILES： C(N1CC2(CCNCC2)C1)(=O)C(CCl)(C)C

Additional information on 1-Propanone, 2-(chloromethyl)-1-(2,7-diazaspiro[3.5]non-2-yl)-2-methyl-

Introduction to 1-Propanone, 2-(chloromethyl)-1-(2,7-diazaspiro[3.5]non-2-yl)-2-methyl- and Its Significance in Modern Chemical Research

The compound with the CAS number 2137774-57-1, identified as 1-Propanone, 2-(chloromethyl)-1-(2,7-diazaspiro[3.5]non-2-yl)-2-methyl-, represents a fascinating molecule with a complex structural framework that has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, featuring a unique blend of heterocyclic and aliphatic moieties, exhibits promising properties that make it a valuable candidate for further exploration in drug discovery and synthetic chemistry.

The molecular structure of this compound is characterized by a spiro[3.5]nonane core, which is a bicyclic system consisting of a nine-membered ring connected to a five-membered ring through a single carbon atom. This spirocyclic arrangement introduces rigidity and conformational constraints, which can be exploited to design molecules with specific biological activities. Additionally, the presence of both chloromethyl and methyl substituents on the propanone backbone provides reactive sites for further functionalization, enabling the synthesis of more complex derivatives.

Recent advancements in chemical biology have highlighted the importance of spirocyclic compounds in medicinal chemistry due to their ability to mimic natural products and interact with biological targets in unique ways. The 2,7-diazaspiro[3.5]non-2-yl moiety in this compound is particularly noteworthy, as it introduces nitrogen atoms that can participate in hydrogen bonding and other non-covalent interactions with biological macromolecules. These interactions are crucial for the development of high-affinity ligands and have been extensively studied in the context of enzyme inhibition and receptor binding.

In the realm of drug discovery, the reactivity of the chloromethyl group offers a versatile handle for introducing additional functional groups through nucleophilic substitution reactions. This property has been leveraged in the synthesis of peptidomimetics and other bioactive molecules, where precise control over molecular architecture is essential for achieving desired pharmacological effects. The combination of these features makes 1-Propanone, 2-(chloromethyl)-1-(2,7-diazaspiro[3.5]non-2-yl)-2-methyl- a promising scaffold for developing novel therapeutic agents.

One area where this compound has shown particular promise is in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The rigid spirocyclic core of this compound can be engineered to fit into the active site of kinases, while the chloromethyl group can be used to covalently modify key residues within the enzyme's binding pocket.

Furthermore, the nitrogen-rich environment provided by the 2,7-diazaspiro[3.5]non-2-yl moiety allows for interactions with other biological targets such as G-protein coupled receptors (GPCRs) and ion channels. These interactions are often mediated by hydrogen bonding networks that require precise alignment of functional groups. The structural features of this compound make it well-suited for modulating such interactions, potentially leading to new treatments for neurological disorders and cardiovascular diseases.

The synthesis of this compound also presents an interesting challenge from a synthetic chemistry perspective. The spirocyclic framework requires careful construction to ensure regioselectivity and stereoselectivity during bond-forming reactions. Recent reports have demonstrated innovative synthetic strategies that leverage transition metal catalysis and organometallic chemistry to construct complex spirocyclic systems efficiently. These methods have not only advanced the synthesis of this particular compound but also provided valuable tools for accessing other structurally related molecules.

Another exciting application of this compound lies in its potential as a building block for materials science research. The unique structural motifs present in its molecule can be exploited to design polymers and supramolecular assemblies with tailored properties. For instance, the ability to introduce multiple reactive sites allows for controlled cross-linking and polymerization processes, leading to materials with enhanced mechanical strength or specific recognition capabilities.

The interdisciplinary nature of this research underscores the importance of collaboration between chemists, biologists, and pharmacologists in harnessing the full potential of such compounds. By combining computational modeling with experimental validation, researchers can gain deeper insights into the structure-activity relationships governing biological recognition processes. This integrated approach has already led to several breakthroughs in understanding how small molecules interact with their targets at the molecular level.

In conclusion,1-Propanone, 2-(chloromethyl)-1-(2,7-diazaspiro[3.5]non-2-yl)-2-methyl-, with its CAS number 2137774-57-1, represents a versatile molecule with significant potential across multiple domains of chemical research. Its unique structural features make it an attractive scaffold for drug discovery efforts aimed at developing novel therapeutics targeting various diseases states while also serving as inspiration for innovative synthetic methodologies within organic chemistry circles today.